Cas no 821-38-5 (Tetradecanedioic acid)

Tetradecanedioic acid (C14H26O4) is a long-chain dicarboxylic acid with a linear 14-carbon backbone, offering distinct advantages in polymer and specialty chemical applications. Its extended aliphatic structure enhances thermal stability and flexibility in polycondensation reactions, making it suitable for high-performance polyesters, polyamides, and lubricants. The compound’s bifunctional carboxyl groups enable precise crosslinking in coatings and adhesives, improving durability. Additionally, its purity and consistent melting point (≈125–128°C) ensure reliable performance in fine chemical synthesis. As a bio-based intermediate (derivable from renewable sources), it aligns with sustainable material development. Its low solubility in water facilitates easy handling in organic phases.
Tetradecanedioic acid structure
Tetradecanedioic acid structure
Product Name:Tetradecanedioic acid
CAS No:821-38-5
MF:C14H26O4
MW:258.353845119476
MDL:MFCD00002743
CID:39966
PubChem ID:24888720
Update Time:2026-04-23

Tetradecanedioic acid Chemical and Physical Properties

Names and Identifiers

    • Tetradecanedioic acid
    • 1.12-Dodecanedicarboxylicacid
    • 1,12-Dodecanedicarboxylic acid
    • 1,14-Tetradecanedioic acid
    • Dodecamethylenedicarboxylic acid
    • Tetradecanedicarboxylic acid
    • UEC3AC47H1
    • HQHCYKULIHKCEB-UHFFFAOYSA-N
    • tetradecanedioate
    • 1,12-Dodecanedicarboxylicacid
    • Tetradecanedicarboxylate
    • PubChem18099
    • 1,14-Tetradecanedioate
    • Dodecamethylenedicarboxylate
    • 1,12-Dodecanedicarboxylate
    • Tetradecanedioic acid, 99%
    • 1,12-Dicarboxydodecane
    • DCA 14
    • Emerox 114
    • NSC 9504
    • AC-32518
    • SCHEMBL20642
    • NS00007914
    • tetradecanedioicacid
    • CHEBI:76308
    • 23AAD309-89A3-4AA5-971E-EE57BBCFAE9A
    • EINECS 212-476-9
    • NSC9504
    • Tetradecane-1,14-dioate
    • DTXSID5061166
    • 1,14-Tetradecanedioic acid;Tetradecane-1,14-dioic acid;1,12-Dodecanedicarboxylic acid
    • NSC-9504
    • AS-14872
    • s6344
    • HY-W011819
    • T0704
    • Tetradecane-1,14-dioic acid
    • EN300-123432
    • CS-W012535
    • W-104185
    • BCP32530
    • UNII-UEC3AC47H1
    • FT-0606052
    • 821-38-5
    • SY050612
    • AKOS015839774
    • MFCD00002743
    • EC 212-476-9
    • Q27145872
    • LMFA01170018
    • Z1551900190
    • 1.12-Dodecanedicarboxylic acid
    • DTXCID5048265
    • MDL: MFCD00002743
    • Inchi: 1S/C14H26O4/c15-13(16)11-9-7-5-3-1-2-4-6-8-10-12-14(17)18/h1-12H2,(H,15,16)(H,17,18)
    • InChI Key: HQHCYKULIHKCEB-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCCCCCCCC(O)=O)O
    • BRN: 1788202

Computed Properties

  • Exact Mass: 258.18300
  • Monoisotopic Mass: 258.183
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 13
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 74.6
  • Surface Charge: 0

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.0768 (rough estimate)
  • Melting Point: 125.0 to 128.0 deg-C
  • Boiling Point: 427.81°C (rough estimate)
  • Flash Point: 230.5 ºC
  • Refractive Index: 1.4650 (estimate)
  • Water Partition Coefficient: Slightly soluble
  • PSA: 74.60000
  • LogP: 3.83680
  • Solubility: Not determined

Tetradecanedioic acid Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • TSCA:Yes
  • Storage Condition:Store at room temperature
  • Risk Phrases:R36/37/38

Tetradecanedioic acid Customs Data

  • HS CODE:2917190090
  • Customs Data:

    China Customs Code:

    2917190090

    Overview:

    2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Tetradecanedioic acid Pricemore >>

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Tetradecanedioic acid Production Method

Production Method 1

Reaction Conditions
Reference
Acids with straight and long carbon chains by using microorganisms
, Federal Republic of Germany, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrochloric acid
Reference
A malonic ester synthesis with acid chlorides. The homologation of dioic acids
Obaza, Judy; et al, Synthetic Communications, 1982, 12(1), 19-23

Production Method 3

Reaction Conditions
1.1 Reagents: Cuprate(2-), tetrachloro-, lithium (1:2), (SP-4-1)- Solvents: Tetrahydrofuran
Reference
Organocopper reagents: substitution, conjugate addition, carbo/metallocupration, and other reactions
Lipshutz, Bruce H.; et al, Organic Reactions (Hoboken, 1992, 41,

Production Method 4

Reaction Conditions
Reference
Synthesis of some long-chain primary alcohols and related compounds
Jones, Reuben G., Journal of the American Chemical Society, 1947, 69, 2350-4

Production Method 5

Reaction Conditions
1.1 Reagents: Water Catalysts: p-Toluenesulfonic acid ,  Palladium chloride ,  2-[[[2-[[Bis(1,1-dimethylethyl)phosphino]methyl]phenyl]methyl](1,1-dimethylethyl… Solvents: Tetrahydrofuran ,  Water ;  rt; 24 h, 40 bar, 125 °C
Reference
Direct and Selective Synthesis of Adipic and Other Dicarboxylic Acids by Palladium-Catalyzed Carbonylation of Allylic Alcohols
Yang, Ji ; et al, Angewandte Chemie, 2020, 59(46), 20394-20398

Production Method 6

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Triethanolamine
Reference
Docosanedioic acid
Huenig, S.; et al, Organic Syntheses, 1963, 43, 34-40

Production Method 7

Reaction Conditions
Reference
Microbiological oxidation of long-chain aliphatic compounds. I. Alkanes and 1-alkenes
Jones, Derrick F.; et al, Journal of the Chemical Society [Section] C: Organic, 1968, (22), 2801-8

Production Method 8

Reaction Conditions
1.1 Reagents: Sodium cyanoborohydride
2.1 Reagents: Hydrochloric acid
Reference
A malonic ester synthesis with acid chlorides. The homologation of dioic acids
Obaza, Judy; et al, Synthetic Communications, 1982, 12(1), 19-23

Tetradecanedioic acid Raw materials

Tetradecanedioic acid Preparation Products

Tetradecanedioic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:821-38-5)Tetradecanedioic acid
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Tetradecanedioic acid Spectrogram

1H NMR Varian Water
1H NMR
1H-13C NMR Bruker CD3OD
1H-13C NMR

Additional information on Tetradecanedioic acid

Tetradecanedioic acid (CAS No. 821-38-5): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Tetradecanedioic acid, with the chemical formula C₁₄H₂₆O₄, is a significant dicarboxylic acid that has garnered considerable attention in the fields of chemistry and pharmaceutical research. Its molecular structure, characterized by a 14-carbon chain with carboxyl groups at both ends, makes it a versatile compound with potential applications in drug development, material science, and biochemical studies. This introduction delves into the properties, synthesis, applications, and recent advancements involving Tetradecanedioic acid, emphasizing its role in contemporary scientific endeavors.

The molecular structure of Tetradecanedioic acid contributes to its unique chemical behavior. As a dicarboxylic acid, it exhibits both acidic and hydrophobic properties, which are leveraged in various chemical reactions and formulations. The presence of two carboxyl groups allows for extensive functionalization, making it a valuable intermediate in organic synthesis. Researchers have explored its reactivity in forming esters, amides, and other derivatives that serve as building blocks for more complex molecules.

In the realm of pharmaceutical research, Tetradecanedioic acid has been investigated for its potential biological activities. Studies have suggested that derivatives of this compound may exhibit anti-inflammatory, antioxidant, and even anticancer properties. For instance, researchers have synthesized analogs of Tetradecanedioic acid that interact with specific biological targets, demonstrating promise in preclinical trials. These findings highlight the compound's significance as a scaffold for developing novel therapeutic agents.

The synthesis of Tetradecanedioic acid is another area of active interest. One common method involves the oxidation of tetradecane or its derivatives using strong oxidizing agents such as potassium permanganate or chromic acid. More recent approaches have focused on greener synthetic routes, employing catalytic oxidation techniques that minimize waste and energy consumption. These advancements not only improve the efficiency of production but also align with sustainable chemistry principles.

Applications of Tetradecanedioic acid extend beyond pharmaceuticals into materials science. Its ability to form stable polymers and resins makes it useful in the development of high-performance coatings and adhesives. Additionally, researchers have explored its use in creating liquid crystals and other advanced materials that require precise molecular architecture. The versatility of Tetradecanedioic acid underscores its importance across multiple scientific disciplines.

Recent studies have also examined the role of Tetradecanedioic acid in biochemistry and cell biology. Researchers have discovered that certain derivatives can modulate cellular processes by interacting with intracellular signaling pathways. This has opened up new avenues for investigating mechanisms related to diseases such as diabetes and neurodegenerative disorders. The compound's ability to influence biological pathways makes it a valuable tool for understanding complex physiological processes.

The future prospects for Tetradecanedioic acid are promising, with ongoing research aimed at uncovering new applications and refining synthetic methods. Collaborative efforts between chemists, biologists, and material scientists are expected to yield innovative uses for this versatile compound. As our understanding of its properties continues to grow, so too will its impact on scientific discovery and technological innovation.

In conclusion, Tetradecanedioic acid (CAS No. 821-38-5) represents a cornerstone in modern chemical research due to its diverse applications and potential benefits. From drug development to advanced materials, this compound continues to inspire new discoveries that push the boundaries of science and technology. As research progresses, we can anticipate even more groundbreaking applications that will further solidify the importance of Tetradecanedioic acid in future scientific endeavors.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:821-38-5)1,12-Dodecanedicarboxylic acid
LE4547;LE26529156;LE18437
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:821-38-5)Tetradecanedioic acid
sfd15851
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email